Cas no 1324679-81-3 (5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1324679-81-3
• MF: C₁₄H₁₀BrN₃O₃S
• MW: 380.216500759125
• CID: 6088933
• PubChem ID: 49746438
• Update Time: 2025-10-30

5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• (5-bromofuran-2-yl)-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• AKOS024530756
• F6064-1778
• VU0530941-1
• (5-bromofuran-2-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• 1324679-81-3
• 5-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C14H10BrN3O3S/c15-11-4-3-9(20-11)14(19)18-6-8(7-18)13-16-12(17-21-13)10-2-1-5-22-10/h1-5,8H,6-7H2
• InChI Key： RPHXSLDHQVSQPO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)=O

Computed Properties

• Exact Mass: 378.96262g/mol
• Monoisotopic Mass: 378.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole

Introduction to 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 1324679-81-3) and Its Emerging Applications in Chemical Biology

The compound 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 1324679-81-3) represents a fascinating intersection of heterocyclic chemistry and medicinal innovation. Its molecular architecture, featuring a tricyclic scaffold composed of an azetidine ring fused with a 1,2,4-triazole moiety and a thiophene substituent, makes it a promising candidate for exploring novel pharmacological interactions. The presence of a 5-bromofuran-2-carbonyl group further enhances its synthetic utility, providing a versatile handle for further derivatization and functionalization.

In recent years, the field of chemical biology has witnessed significant advancements in the design and development of small-molecule modulators targeting complex biological pathways. The compound in question has garnered attention due to its unique structural features, which are predicted to confer high binding affinity and selectivity for specific biological targets. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, synthetic pathways, and potential applications in drug discovery and therapeutic intervention.

From a structural perspective, the tricyclic core of 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole exhibits remarkable stability and rigidity, which is advantageous for interactions with protein targets. The azetidine ring introduces conformational flexibility, allowing the molecule to adapt to various binding pockets, while the 1,2,4-triazole moiety serves as a key pharmacophore for hydrogen bonding interactions. Additionally, the thiophene substituent enhances lipophilicity and electronic properties, making it an attractive component for designing molecules with optimized pharmacokinetic profiles.

The 5-bromofuran-2-carbonyl group is particularly noteworthy as it provides a reactive site for further chemical modifications. This handle can be utilized for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups at strategic positions within the molecule. Such modifications are crucial for fine-tuning biological activity and improving drug-like properties.

Recent studies have highlighted the potential of tricyclic scaffolds in drug discovery due to their ability to mimic natural product structures and exhibit favorable physicochemical properties. For instance, similar compounds have been investigated for their anti-inflammatory, anticancer, and antimicrobial activities. The compound under discussion shares structural similarities with several known bioactive molecules, suggesting that it may possess therapeutic potential in these areas.

In terms of synthetic accessibility, 5-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4 oxadiazole can be synthesized through multi-step organic transformations starting from commercially available precursors. The synthesis typically involves cyclization reactions to form the tricyclic core followed by functionalization steps to introduce the bromofuran carbonyl group and thiophene substituent. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels in these reactions.

The compound’s potential applications extend beyond traditional pharmaceuticals into the realm of chemical biology research tools. Its unique structure makes it an excellent candidate for developing probes that can interact with specific biological targets with high specificity. Such probes are invaluable for elucidating molecular mechanisms and validating drug targets in preclinical studies.

One particularly exciting area of research is the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases including cancer. The rigid tricyclic structure of 5 - 1 - ( 5 - bromofuran - 2 - carbonyl ) azetidin - 3 - yl - 3 - ( thiophen - 2 - yl ) - 1 , 2 , 4 oxadiazole is well-suited for binding to the ATP-binding pockets of kinases.

Recent computational studies have predicted that this compound may exhibit inhibitory activity against several kinases by competing with ATP for binding sites. These predictions are based on molecular docking simulations that model the interaction between the compound and kinase active sites. Further experimental validation is required to confirm these findings but preliminary results are promising.

Another emerging application is in the development of antimicrobial agents. Antibiotic resistance poses a significant global health challenge necessitating the discovery of novel antimicrobial compounds. The structural features of this compound make it a potential candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

Several recent publications have demonstrated the efficacy of tricyclic compounds as antimicrobial agents by targeting bacterial enzymes or membrane components. The presence of both polar (furan carbonyl group) and non-polar (thiophene ring) regions enhances its ability to interact with both hydrophilic and hydrophobic bacterial targets.

The compound’s versatility also extends to its potential use as an intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows chemists to systematically modify different parts of the molecule while retaining its core pharmacophoric features. This approach has been successfully employed in other areas such as antiviral drug development where scaffold hopping strategies have led to novel inhibitors with improved efficacy.

In conclusion,5 - 1 - ( 5 - bromofuran - 2 - carbonyl ) azetidin - 3 - yl - 3 - ( thiophen - 2 - yl ) - 1 , 2 , 4 oxadiazole (CAS No . 1324679 – 81 – 3) represents an exciting opportunity for researchers in chemical biology and medicinal chemistry . Its unique structural features combined with its synthetic accessibility make it an ideal candidate for exploring new therapeutic avenues . As our understanding of biological systems continues to grow so too will our ability to design molecules that interact selectively with disease-causing targets . This compound stands at forefront this exciting journey toward more effective treatments .